Cas no 1805471-04-8 (2,4-Bis(trifluoromethyl)-3-iodobenzylamine)

• Product Name: 2,4-Bis(trifluoromethyl)-3-iodobenzylamine
• CAS No: 1805471-04-8
• MF: C₉H₆F₆IN
• MW: 369.045535564423
• CID: 4964763
• Update Time: 2025-10-31

2,4-Bis(trifluoromethyl)-3-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-iodobenzylamine

• Inchi： 1S/C9H6F6IN/c10-8(11,12)5-2-1-4(3-17)6(7(5)16)9(13,14)15/h1-2H,3,17H2
• InChI Key： BNFOIISXNZIMIN-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=CC(CN)=C1C(F)(F)F

Computed Properties

• Exact Mass: 368.94492 g/mol
• Monoisotopic Mass: 368.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 369.04
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2,4-Bis(trifluoromethyl)-3-iodobenzylamine

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-iodobenzylamine (CAS No. 1805471-04-8)

2,4-Bis(trifluoromethyl)-3-iodobenzylamine (CAS No. 1805471-04-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl and iodine substituents, offers exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and functional materials.

The molecular structure of 2,4-Bis(trifluoromethyl)-3-iodobenzylamine features a benzylamine core with two trifluoromethyl groups at the 2 and 4 positions and an iodine atom at the 3 position. This arrangement not only enhances the compound's electron-withdrawing properties but also improves its solubility in organic solvents, a critical factor for its use in cross-coupling reactions and other synthetic transformations. The presence of the iodine moiety further expands its utility in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern drug discovery.

In recent years, the demand for fluorinated compounds like 2,4-Bis(trifluoromethyl)-3-iodobenzylamine has surged due to their ability to modulate the physicochemical properties of molecules. Fluorination is a key strategy in medicinal chemistry to improve metabolic stability, bioavailability, and binding affinity. This compound's trifluoromethyl groups are particularly advantageous in these contexts, as they mimic the steric and electronic effects of common pharmacophores. As a result, it has become a sought-after building block for the development of next-generation therapeutics targeting diseases such as cancer, inflammation, and central nervous system disorders.

Beyond pharmaceuticals, 2,4-Bis(trifluoromethyl)-3-iodobenzylamine is also being investigated for its potential in agrochemical formulations. The trifluoromethyl and iodine functionalities contribute to the compound's pesticidal and herbicidal activities, making it a candidate for the development of environmentally friendly crop protection agents. With the growing emphasis on sustainable agriculture, researchers are keen to explore its role in reducing the environmental footprint of traditional agrochemicals.

From a materials science perspective, this compound's unique properties are being leveraged to create advanced polymers and coatings. The fluorine atoms impart high thermal stability and chemical resistance, while the iodine group facilitates further functionalization. These attributes are particularly valuable in industries such as electronics, where high-performance materials are essential for device durability and efficiency.

In summary, 2,4-Bis(trifluoromethyl)-3-iodobenzylamine (CAS No. 1805471-04-8) is a versatile and highly functionalized compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with the growing demand for fluorinated and iodinated intermediates, position it as a critical component in the advancement of modern chemistry and technology. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow exponentially.